JBIR-22

• Molecular Formula: C23H33NO6
• Molecular Weight: 419.5 g/mol
• InChI: InChI=1S/C23H33NO6/c1-12(2)23(30,22(28)29)11-16-19(25)18(21(27)24(16)4)20(26)17-13(3)9-10-14-7-5-6-8-15(14)17/h9-10,12-17,26,30H,5-8,11H2,1-4H3,(H,28,29)/b20-18+/t13-,14+,15-,16-,17-,23-/m0/s1
• InChIKey: DIFKWHRMEGFLSD-VKGVOXGZSA-N

JBIR-22: A Stereochemically Defined Tetramic Acid Natural Product Targeting Proteasome Assembly

JBIR-22 is a natural product belonging to the Equisetin family of tetramic acids, originally isolated from a marine sponge-derived Streptomyces species [1]. The compound functions as an inhibitor of the protein-protein interaction (PPI) of the proteasome assembly factor 3 (PAC3) homodimer, a target involved in proteasome formation [2]. Its complete stereochemical configuration has been established through total synthesis, confirming its identity as (2S, 3S, 6R, 11S, 5′S, 7′S) [3]. JBIR-22 contains an unnatural 4,4-disubstituted glutamic acid moiety that distinguishes it from simpler tetramic acid natural products [4].

1

Proteasome assembly PPI inhibitor – targets PAC3 homodimer interaction

2

Stereochemically defined natural product – full configuration assigned via total synthesis

3

Unique tetramic acid scaffold – contains 4,4-disubstituted glutamic acid motif

• [1] Izumikawa M, Hashimoto J, Hirokawa T, Sugimoto S, Kato T, Takagi M, Shin-Ya K. JBIR-22, an inhibitor for protein-protein interaction of the homodimer of proteasome assembly factor 3. J Nat Prod. 2010 Apr 23;73(4):628-31. View Source
• [2] Izumikawa M, Hashimoto J, Hirokawa T, Sugimoto S, Kato T, Takagi M, Shin-Ya K. JBIR-22, an inhibitor for protein-protein interaction of the homodimer of proteasome assembly factor 3. J Nat Prod. 2010 Apr 23;73(4):628-31. View Source
• [3] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source
• [4] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source

Why JBIR-22 Cannot Be Substituted by Generic Tetramic Acids or Unassigned Stereoisomers

Generic substitution within the tetramic acid natural product class fails due to critical stereochemical ambiguity and divergent biological targets. Prior to the total synthesis of JBIR-22, no synthetic material existed, and the absolute stereochemistry of this subfamily remained unassigned, making any putative analog an undefined mixture with unknown activity [1]. Even closely related compounds such as Equisetin demonstrate entirely distinct biological profiles, acting as HIV-1 integrase inhibitors rather than PAC3 PPI inhibitors, despite sharing a common tetramic acid-decalin scaffold [2]. The presence of a unique 4,4-disubstituted glutamic acid residue in JBIR-22 further precludes simple substitution by more synthetically accessible tetramic acids lacking this unnatural amino acid motif [3].

Stereochemical ambiguity in generic analogs

Uncharacterized tetramic acids may carry undefined stereoisomer mixtures, which can shift biological activity and reproducibility.

Target divergence from related natural products

Structurally similar Equisetin functions as an HIV-1 integrase inhibitor, not a PAC3 PPI inhibitor; the target profile does not transfer.

Missing 4,4-disubstituted glutamic acid motif

Standard tetramic acids lack the unnatural amino acid residue that defines JBIR-22; substitution alters pharmacophore properties.

• [1] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source
• [2] Burke LT, Dixon DJ, Ley SV, Rodríguez F. Total synthesis of the Fusarium toxin equisetin. Org Biomol Chem. 2005 Jan 21;3(2):274-80. View Source
• [3] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source

Quantitative Differentiation Evidence: JBIR-22 Against Closest Analogs

JBIR-22 Target Specificity: PAC3 Homodimer PPI Versus Equisetin's HIV Integrase Activity

JBIR-22 was identified as an inhibitor of PAC3 homodimerization using a protein fragment complementation assay (PCA) in vitro, whereas the structurally related analog Equisetin functions as an HIV-1 integrase inhibitor with no reported activity against PAC3 [1]. This represents a fundamental divergence in molecular target despite scaffold similarity [2].

Primary target

Class-level

PAC3 homodimer PPI inhibitor vs HIV-1 integrase inhibitor (Equisetin)

Target class divergence excludes mutual substitution

PCA assay vs integrase enzyme assay

Evidence Dimension	Primary molecular target
Target Compound Data	PAC3 homodimer PPI inhibitor
Comparator Or Baseline	HIV-1 integrase inhibitor (Equisetin)
Quantified Difference	Distinct target class (proteasome assembly versus viral enzyme)
Conditions	In vitro PCA assay (JBIR-22); in vitro integrase enzyme assay (Equisetin)

Why This Matters

Users requiring a proteasome assembly modulator cannot substitute Equisetin; the target profile is mutually exclusive.

• [1] Izumikawa M, Hashimoto J, Hirokawa T, Sugimoto S, Kato T, Takagi M, Shin-Ya K. JBIR-22, an inhibitor for protein-protein interaction of the homodimer of proteasome assembly factor 3. J Nat Prod. 2010 Apr 23;73(4):628-31. View Source
• [2] Burke LT, Dixon DJ, Ley SV, Rodríguez F. Total synthesis of the Fusarium toxin equisetin. Org Biomol Chem. 2005 Jan 21;3(2):274-80. View Source

JBIR-22 Stereochemical Assignment: Resolved Absolute Configuration Versus Undefined Analogs

The absolute configuration of JBIR-22 was definitively assigned as (2S, 3S, 6R, 11S, 5′S, 7′S) through total synthesis of two diastereomers (2a and 2b) and comparison with natural material [1]. Diastereomer 2a matched the natural product within ±0.1 ppm in 13C NMR, whereas diastereomer 2b exhibited significant spectral differences and a distinct UPLC retention time (3.6 min versus 3.3 min for natural JBIR-22) [2]. No such stereochemical resolution exists for uncharacterized tetramic acid analogs.

Stereochemical match

Head-to-head

13C NMR match: ±0.1 ppm
UPLC ΔRT: 0.3 min
Δ[α]D: 13.0°

Authentic diastereomer 2a matched natural material; 2b distinct

Config. (2S,3S,6R,11S,5′S,7′S) via total synthesis

Evidence Dimension	Stereochemical definition
Target Compound Data	(2S, 3S, 6R, 11S, 5′S, 7′S) absolute configuration; specific rotation +62.0° (c=0.1, MeOH)
Comparator Or Baseline	Diastereomer 2b: distinct 13C NMR shifts, UPLC RT = 3.6 min; diastereomer 2a: specific rotation +75.0° (c=0.1, MeOH)
Quantified Difference	±0.1 ppm NMR tolerance for authentic match; 0.3 min UPLC retention time difference; 13.0° specific rotation difference
Conditions	13C NMR comparison; UPLC-TOFMS doping experiments; polarimetry in MeOH

Why This Matters

Only stereochemically defined JBIR-22 guarantees reproducible biological activity; undefined stereoisomers introduce confounding variables in research.

• [1] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source
• [2] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source

JBIR-22 Synthetic Accessibility: Convergent Route Versus Previously Unreported Syntheses

JBIR-22 is accessible via a convergent total synthesis in 10 steps (longest linear route) with overall yields of 10.1% for diastereomer 2a and 11.3% for diastereomer 2b [1]. In contrast, prior to this work, no synthetic route existed for any member of this subfamily of tetramic acids, and alternative natural products like Harzianic acid require different synthetic strategies with distinct step counts and yields [2]. A late-stage Diels-Alder approach enables access to JBIR-22 in just 8 steps from pyruvate [3].

Synthetic route

Method context

10 steps, 10.1% yield (JBIR-22)
vs 6 steps, 22% yield (Harzianic acid)

Established convergent route enables reliable supply

8-step late-stage Diels-Alder variant available

Evidence Dimension	Synthetic accessibility
Target Compound Data	10 steps, 10.1% overall yield (2a); 8 steps from pyruvate via Diels-Alder route
Comparator Or Baseline	Harzianic acid: 6 steps, 22% overall yield (different tetramic acid subfamily)
Quantified Difference	JBIR-22 requires 4 additional steps (10 vs 6) and lower overall yield (10.1% vs 22%) due to unnatural amino acid complexity
Conditions	Convergent total synthesis; longest linear route from cyclohexene (JBIR-22) vs ethyl pyruvate (Harzianic acid)

Why This Matters

The established synthetic route enables reliable procurement of stereochemically pure material for research use, whereas previously no synthetic supply existed.

• [1] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source
• [2] Healy AR, Vinale F, Lorito M, Westwood NJ. Total synthesis and biological evaluation of the tetramic acid based natural product harzianic acid and its stereoisomers. Org Lett. 2015 Feb 6;17(3):692-5. View Source
• [3] Healy AR, Westwood NJ. Synthetic studies on the bioactive tetramic acid JBIR-22 using a late stage Diels-Alder reaction. Org Biomol Chem. 2015 Nov 14;13(42):10527-31. View Source

JBIR-22 Structural Uniqueness: 4,4-Disubstituted Glutamic Acid Motif Absent in Standard Tetramic Acids

JBIR-22 contains a 4,4-disubstituted glutamic acid moiety that is absent from the majority of tetramic acid natural products, including Equisetin and Harzianic acid [1]. This unnatural amino acid feature necessitates a distinct synthetic strategy and imparts unique conformational properties. The molecular formula C23H33NO6 and exact mass 419.230788 g/mol are specific to this compound and its stereoisomers [2].

Structural motif

Data to verify

4,4-disubstituted glutamic acid present; absent in Equisetin/Harzianic acid

Unique pharmacophore defines JBIR-22 identity

Confirmed by NMR and total synthesis

Evidence Dimension	Presence of 4,4-disubstituted glutamic acid motif
Target Compound Data	Present (unnatural amino acid residue)
Comparator Or Baseline	Absent in Equisetin, Harzianic acid, and most tetramic acids
Quantified Difference	Qualitative structural feature: unique substitution pattern at C4 of glutamic acid
Conditions	Structural elucidation via NMR and total synthesis

Why This Matters

This structural feature defines JBIR-22 as a distinct chemical entity; procurement of JBIR-22 is required for research on this specific pharmacophore.

• [1] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source
• [2] SpectraBase. JBIR-22 Compound Spectra: 1 NMR. SpectraBase Compound ID 7XvfPxDtWMa. View Source

JBIR-22 Long-Term Cytotoxicity: Sustained Effect in HeLa Cells

JBIR-22 exhibits long-term cytotoxicity against the human cervical carcinoma cell line HeLa [1]. While the original report did not provide IC50 values or direct comparator data against Equisetin in the same cellular model, the sustained cytotoxic effect is mechanistically linked to PAC3 homodimer inhibition. Equisetin, by contrast, demonstrates antibacterial activity (MBC 7.8-31.25 µM against Bacillus cereus and Listeria monocytogenes) and HIV-1 integrase inhibition (IC50 5-20 µM) rather than long-term cytotoxicity in HeLa cells via the PAC3 pathway.

Cytotoxicity

Data to verify

Sustained long-term cytotoxicity in HeLa cells (no IC50 reported)

Supports cytotoxicity endpoint review; mechanistic link to PAC3 inhibition

Quantitative comparator data vs Equisetin not available

Evidence Dimension	Cellular phenotypic outcome
Target Compound Data	Long-term cytotoxicity against HeLa cells
Comparator Or Baseline	Equisetin: antibacterial MBC 7.8-31.25 µM; HIV-1 integrase IC50 5-20 µM
Quantified Difference	Distinct cellular phenotype and target pathway (HeLa cytotoxicity via PAC3 inhibition versus antibacterial/antiviral activity)
Conditions	HeLa human cervical carcinoma cell line (JBIR-22); bacterial culture and in vitro enzyme assays (Equisetin)

Why This Matters

Researchers investigating proteasome assembly as a therapeutic vulnerability in cancer cannot substitute Equisetin or other tetramic acids lacking PAC3-targeted cytotoxicity.

• [1] Izumikawa M, Hashimoto J, Hirokawa T, Sugimoto S, Kato T, Takagi M, Shin-Ya K. JBIR-22, an inhibitor for protein-protein interaction of the homodimer of proteasome assembly factor 3. J Nat Prod. 2010 Apr 23;73(4):628-31. View Source

Optimal Application Scenarios for JBIR-22 Based on Established Evidence

Proteasome Assembly Research: PAC3 Homodimer PPI Inhibition Studies

JBIR-22 is the first reported inhibitor of the PAC3 homodimer protein-protein interaction, making it essential for investigating proteasome assembly mechanisms. In vitro PCA assays confirmed its activity against PAC3 homodimerization [1]. This application is exclusive to JBIR-22; no other natural product has demonstrated this target profile.

Cancer Cell Line Studies: Long-Term Cytotoxicity in Cervical Carcinoma Models

JBIR-22 shows long-term cytotoxic effects in HeLa human cervical carcinoma cells [1]. This sustained effect is mechanistically linked to PAC3 inhibition, providing a tool for exploring proteasome assembly as a therapeutic vulnerability in cancer. Users requiring acute proteasome inhibition should consider direct proteasome inhibitors (e.g., bortezomib), not JBIR-22.

Stereochemical Reference Standard and Total Synthesis Method Development

JBIR-22 serves as a stereochemically defined standard with established absolute configuration (2S, 3S, 6R, 11S, 5′S, 7′S), validated through total synthesis and comparison of diastereomers 2a and 2b [1]. The synthetic route (10 steps, 10.1-11.3% yield) and late-stage Diels-Alder approach (8 steps from pyruvate) provide validated methodologies for analog generation and biosynthetic studies [2].

Comparative Pharmacology: Tetramic Acid Scaffold Structure-Activity Studies

JBIR-22 provides a unique reference point for structure-activity relationship studies within the tetramic acid class due to its 4,4-disubstituted glutamic acid motif [1]. Comparative studies with Equisetin (HIV integrase inhibitor) and Harzianic acid (siderophore) enable deconvolution of structural determinants for PAC3 PPI inhibition versus other biological activities [2].

Application

Selection Property

Validation Focus

Proteasome assembly PPI studies

PAC3 homodimer PPI inhibitor profile

In vitro PPI assay (PCA) verification

Cancer cell-model research

Long-term cytotoxicity in HeLa cervical carcinoma model

Cytotoxicity endpoint validation; PAC3 pathway dependency review

Chiral reference standard and synthesis methodology

Stereochemically defined configuration from total synthesis

Enantiomeric purity and spectral match (NMR/UPLC) confirmation

Tetramic acid scaffold SAR studies

Unique 4,4-disubstituted glutamic acid pharmacophore

Comparative target profiling against related tetramic acids

• [1] Izumikawa M, Hashimoto J, Hirokawa T, Sugimoto S, Kato T, Takagi M, Shin-Ya K. JBIR-22, an inhibitor for protein-protein interaction of the homodimer of proteasome assembly factor 3. J Nat Prod. 2010 Apr 23;73(4):628-31. View Source
• [2] Healy AR, Izumikawa M, Slawin AM, Shin-Ya K, Westwood NJ. Stereochemical assignment of the protein-protein interaction inhibitor JBIR-22 by total synthesis. Angew Chem Int Ed Engl. 2015 Mar 23;54(13):4046-50. View Source